Cas no 112465-51-7 (1-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 112465-51-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1200336
• PubChem ID: 13726060
• Update Time: 2025-04-20

1-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(4-hydroxy-3,5-dimethoxyphenyl)-
• MWAJWEFMQKZRKK-UHFFFAOYSA-N
• DTXSID60547749
• EN300-1806351
• SCHEMBL18890189
• Syringyl vinyl ketone
• 112465-51-7

• Inchi： 1S/C11H12O4/c1-4-8(12)7-5-9(14-2)11(13)10(6-7)15-3/h4-6,13H,1H2,2-3H3
• InChI Key： MWAJWEFMQKZRKK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C=C)=O)C=C(C=1O)OC

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols